N-[3-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: N-[3-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C9H8F3NO2/c1-6(14)13-7-3-2-4-8(5-7)15-9(10,11)12/h2-5H,1H3,(H,13,14)
• InChI Key: BBLYNDRZXOWCNV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)OC(F)(F)F
• Molecular Formula: C9H8F3NO2
• DSSTOX Substance ID: DTXSID10680458
• Molecular Weight: 219.16 g/mol
• CAS RN: 1956-85-0

Description

N-[3-(trifluoromethoxy)phenyl]acetamide, commonly known as TFMPP, is a chemical compound that belongs to the class of phenylacetamides. TFMPP is a psychoactive drug that has been used as a recreational drug due to its hallucinogenic effects. However, TFMPP has also been studied for its potential therapeutic applications in scientific research.

Scientific Research Applications

• N-substituted phenyl acetamide derivatives, including compounds similar to N-[3-(trifluoromethoxy)phenyl]acetamide, have been analyzed for their potential as antibacterial agents, particularly against Methicillin Resistant Staphylococcus aureus (MRSA). The study by Chaudhari et al. (2020) found that these compounds exhibit significant antibacterial activity, highlighting their potential use in medical applications (Chaudhari et al., 2020).

• Derivatives of N-substituted phenyl acetamides have been evaluated for their antioxidant properties. Gopi and Dhanaraju (2020) synthesized novel N-substituted phenyl acetamide derivatives and found considerable antioxidant activity in their compounds, indicating potential use in pharmacological applications (Gopi & Dhanaraju, 2020).

• The study by Banks et al. (1996) on N-halogeno compounds, including perfluoro-[N-fluoro-N-(4-pyridyl)acetamide], demonstrates the use of these compounds as site-selective electrophilic fluorinating agents. This suggests their applicability in chemical synthesis and material science (Banks et al., 1996).

• Olszewska et al. (2008) characterized new derivatives of N-aryl-2,4-dichlorophenoxyacetamide, including compounds structurally similar to N-[3-(trifluoromethoxy)phenyl]acetamide, as potential pesticides. Their research provides insights into the use of these compounds in agricultural applications (Olszewska et al., 2008).

• Nikonov et al. (2016) synthesized silylated derivatives of N-(2-hydroxyphenyl)acetamide, which could have potential applications in materials science, especially in the development of new silicon-containing compounds (Nikonov et al., 2016).

• The anticancer potential of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, a related compound, was investigated by Sharma et al. (2018). This research suggests the therapeutic potential of such compounds in cancer treatment (Sharma et al., 2018).